Total synthesis of calothrixin B via sequential Sonogashira coupling/copper-catalyzed oxidative cyclization†
Organic & Biomolecular Chemistry Pub Date: 2015-09-11 DOI: 10.1039/C5OB01766A
Abstract
A total synthesis of the antimalarial indolo[3,2-j]phenanthridine alkaloid calothrixin B is reported. The key intermediate, ketoester 11, was assembled using sequential Sonogashira coupling and intra/intermolecular fashioned copper-catalyzed oxidative cyclization reactions.
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